Cas no 197367-86-5 (7-amino-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 7-amino-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 197367-86-5
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 117121
• PubChem ID: 136257497
• Update Time: 2025-07-01

7-amino-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 7-amino-4,5-dihydro-5-oxo-
• 7-amino-5-oxo-1H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-amino-4,5-dihydro-5-oxo- (9CI)
• 7-amino-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid
• 7-amino-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 7-AMINO-5-OXO-4H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• 7-amino-5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 7-Amino-5-oxo-1,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• SCHEMBL7719468
• 7-Amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• SCHEMBL7719466
• DTXSID60625859
• EN300-1130006
• 7-Amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 197367-86-5
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-amino-4,5-dihydro-5-oxo-

• Inchi： 1S/C7H6N4O3/c8-4-2-6(12)9-5-1-3(7(13)14)10-11(4)5/h1-2H,8H2,(H,9,12)(H,13,14)
• InChI Key： QCSJVQUKVBBGCI-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N2C(=CC(C(=O)O)=N2)N1

Computed Properties

• Exact Mass: 194.04408
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.24

Additional information on 7-amino-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid

7-Amino-5-Oxo-4H,5H-Pyrazolo[1,5-a]Pyrimidine-2-Carboxylic Acid: A Comprehensive Overview

The compound 7-amino-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 197367-86-5) is a structurally unique organic compound with significant potential in various fields of chemistry and biology. This compound belongs to the class of pyrazolopyrimidines, which are known for their versatile applications in drug discovery and material science. The pyrazolo[1,5-a]pyrimidine core of this molecule is particularly interesting due to its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable scaffold for designing bioactive molecules.

Recent studies have highlighted the importance of 7-amino substituents in modulating the pharmacokinetic properties of pyrazolopyrimidine derivatives. The amino group at position 7 not only enhances the solubility of the compound but also serves as a potential site for further functionalization. For instance, researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with enhanced bioavailability. The carboxylic acid group at position 2 further adds to the versatility of this compound by enabling the formation of esters or amides, which can be tailored for specific applications.

The synthesis of 7-amino-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine ring system. This is often achieved through cyclization reactions involving appropriate starting materials such as amines and carbonyl compounds. The introduction of the amino and carboxylic acid groups is then carried out through strategic substitutions or additions, ensuring that the final product retains its desired properties.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For example, studies have demonstrated that 7-amino substituents can influence the binding affinity of the molecule to certain protein targets. This suggests that the compound could serve as a lead structure for developing new therapeutic agents. Additionally, its ability to form stable complexes with metal ions has opened up opportunities in catalysis and materials science.

From an environmental perspective, the synthesis and application of 7-amino-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid are being evaluated for their sustainability. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. Furthermore, efforts are underway to assess the biodegradability of this compound to ensure its safe integration into industrial processes.

In conclusion, 7-amino-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 197367-86-5) is a versatile compound with immense potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.